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Compound of Interest

Compound Name: 2-(Methylthio)benzoic acid

Cat. No.: B188887 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-(Methylthio)benzoic Acid

This guide provides comprehensive safety and handling information for 2-(Methylthio)benzoic
acid, intended for researchers, scientists, and professionals in drug development. It outlines

the substance's hazards, exposure controls, and emergency procedures to ensure safe

laboratory practices.

Substance Identification and Properties
2-(Methylthio)benzoic acid is a chemical compound used in laboratory research.[1] Its key

identifiers and physical properties are summarized below.

Property Value Citations

Chemical Name 2-(Methylsulfanyl)benzoic acid [1]

CAS Number 3724-10-5 [1][2][3]

Molecular Formula C8H8O2S [1][4][5]

Molecular Weight 168.21 g/mol [6][7]

Appearance Solid, white to yellow [2]

Melting Point 169-173 °C [6]
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Hazard Identification and Classification
2-(Methylthio)benzoic acid is classified as a hazardous chemical.[8] It is known to cause skin

and eye irritation and may cause respiratory irritation.[2][4][5]

GHS Hazard Statements:

H315: Causes skin irritation.[2][5]

H319: Causes serious eye irritation.[2][5]

H335: May cause respiratory irritation.[1][4]

Signal Word: Warning[2][5]

Hazard Pictogram:

alt text

Toxicological Information
Limited quantitative toxicological data is available for 2-(Methylthio)benzoic acid. The

available data from animal studies are presented below. Exposure should be minimized as a

standard precautionary measure.[1]

Test Species Route Value Citations

LDLo (Lethal

Dose Low)
Rat Intraperitoneal 2,500 mg/kg [2]

LDLo (Lethal

Dose Low)
Rat Intravenous 2,250 mg/kg [2]

Note: Data for acute oral, dermal, and inhalation toxicity, as well as carcinogenicity,

mutagenicity, and reproductive toxicity, were not available in the consulted resources.[1][9]

Experimental Protocols
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Detailed experimental protocols for the toxicological studies cited in this guide are not provided

in the source safety data sheets. For methodologies, direct consultation of the primary

toxicological literature would be required.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk.

Handling:

Avoid all personal contact, including inhalation of dust.[1]

Use only in a well-ventilated area, such as a chemical fume hood.[1][3][8]

Wear appropriate personal protective equipment (PPE).[2][3]

Wash hands and any exposed skin thoroughly after handling.[2][3][5]

Do not eat, drink, or smoke when using this product.[10]

Avoid the formation of dust and aerosols.[4][8]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4][5]

Store locked up.[3][10]

Store away from incompatible materials such as oxidizing agents.[5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[8]
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Required Personal Protective Equipment

2-(Methylthio)benzoic Acid Handling

Eye and Face Protection Skin Protection Respiratory Protection

Safety glasses with side shields
or chemical safety goggles Protective gloves Lab coat or

protective clothing
NIOSH/MSHA-approved respirator

(if dust is generated)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).

Emergency Procedures
Immediate and appropriate action is crucial in an emergency.

First Aid Measures
The following diagram outlines the initial steps to take in case of exposure. Always seek

medical attention if symptoms persist.[3][4]
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Remove to fresh air.
2. Keep comfortable for breathing.

3. Give artificial respiration if not breathing.

1. Take off contaminated clothing immediately.
2. Wash skin with plenty of soap and water

for at least 15 minutes.

1. Rinse cautiously with water for at least 15 minutes.
2. Remove contact lenses, if present and easy to do.

3. Continue rinsing.

1. Clean mouth with water.
2. Drink plenty of water afterwards.

Get Medical Advice / Attention
if symptoms persist or irritation occurs

Click to download full resolution via product page

Caption: First aid procedures for exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing media suitable for the surrounding area. Dry

powder, foam, water spray, and carbon dioxide are acceptable.[1][2][5]

Specific Hazards: The substance is non-combustible, but containers may burn.[1] It may emit

corrosive fumes in a fire.[1]
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Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus and

full protective gear.[3][4][9]

Accidental Release Measures
In case of a spill, follow the workflow below to ensure safe containment and cleanup.
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Accidental Spill Occurs

Ensure Adequate Ventilation
& Evacuate Non-Essential Personnel

Wear Full PPE
(Gloves, Goggles, Respirator, Clothing)

Prevent Entry into Drains
and Water Courses

Containment & Cleanup

Use dry cleanup procedures
(Avoid generating dust)

Sweep or shovel into suitable,
closed containers for disposal

Dispose of waste at an
approved disposal plant

Click to download full resolution via product page

Caption: Workflow for handling accidental spills.
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Stability and Reactivity
Reactivity: No specific reactivity hazards have been identified.[2]

Chemical Stability: The substance is stable under normal storage conditions.[2][4]

Hazardous Reactions: No hazardous reactions are expected under normal processing.[4]

Conditions to Avoid: No specific conditions to avoid are known.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

[3] Waste should be sent to an approved waste disposal plant.[4] Do not allow the material to

enter drains or water courses.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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